Cas no 2228579-61-9 (4-(5-fluoro-2-nitrophenyl)-1H-imidazole)

• Product Name: 4-(5-fluoro-2-nitrophenyl)-1H-imidazole
• CAS No: 2228579-61-9
• MF: C₉H₆FN₃O₂
• MW: 207.161244869232
• CID: 5858929
• PubChem ID: 165652270
• Update Time: 2025-07-18

4-(5-fluoro-2-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-2-nitrophenyl)-1H-imidazole
• EN300-1793325
• 2228579-61-9

• Inchi： 1S/C9H6FN3O2/c10-6-1-2-9(13(14)15)7(3-6)8-4-11-5-12-8/h1-5H,(H,11,12)
• InChI Key： ZRFDNOCDHPJIIM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1=CN=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.04440460g/mol
• Monoisotopic Mass: 207.04440460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-(5-fluoro-2-nitrophenyl)-1H-imidazole

Comprehensive Overview of 4-(5-Fluoro-2-Nitrophenyl)-1H-Imidazole (CAS No. 2228579-61-9)

4-(5-Fluoro-2-nitrophenyl)-1H-imidazole (CAS No. 2228579-61-9) is a fluorinated nitrophenyl-substituted imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of both fluoro and nitro functional groups enhances its potential as a building block for small-molecule inhibitors and intermediates in organic synthesis.

In recent years, the demand for fluorinated aromatic compounds like 4-(5-fluoro-2-nitrophenyl)-1H-imidazole has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its role as a precursor for kinase inhibitors, a hot topic in oncology and autoimmune disease therapeutics. The imidazole core is a privileged scaffold in drug design, often found in FDA-approved drugs targeting inflammation, cancer, and infectious diseases.

The compound's CAS number 2228579-61-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its nitrophenyl moiety contributes to electron-withdrawing properties, making it valuable for photoaffinity labeling and proteomics research. Additionally, the fluoro substitution improves metabolic stability, a key consideration in drug development.

From an environmental perspective, 4-(5-fluoro-2-nitrophenyl)-1H-imidazole aligns with the growing focus on green chemistry. Innovations in catalytic fluorination and nitration techniques have reduced the ecological footprint of its synthesis. This resonates with the sustainable chemistry movement, a trending topic in scientific forums and grant proposals.

In the context of AI-driven drug discovery, this compound exemplifies how computational modeling can predict bioactivity and optimize molecular properties. Searches for "imidazole derivatives in machine learning" or "fluorinated compounds in virtual screening" highlight the intersection of cheminformatics and experimental research. The nitro group also offers opportunities for click chemistry, a technique widely discussed in bioconjugation studies.

Quality control of CAS 2228579-61-9 involves advanced analytical methods like HPLC and LC-MS, ensuring purity for research applications. The compound's spectral data (NMR, IR) is often requested in peer-reviewed journals, underscoring its importance in method validation and reference standards.

In summary, 4-(5-fluoro-2-nitrophenyl)-1H-imidazole represents a multifaceted tool for modern chemistry. Its applications span from drug discovery to material engineering, addressing contemporary challenges like targeted therapy and environmental sustainability. As research evolves, this compound will likely remain a focal point in both academic and industrial settings.